Cas no 79642-51-6 (BENZENAMINE, N-CYCLOHEXYL-2-IODO-)

BENZENAMINE, N-CYCLOHEXYL-2-IODO- structure
79642-51-6 structure
Product Name:BENZENAMINE, N-CYCLOHEXYL-2-IODO-
CAS No:79642-51-6
MF:C12H16IN
MW:301.166615486145
CID:3361312
PubChem ID:28977961
Update Time:2025-04-21

BENZENAMINE, N-CYCLOHEXYL-2-IODO- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, N-CYCLOHEXYL-2-IODO-
    • DTXSID401305663
    • N-Cyclohexyl-2-iodobenzenamine
    • HS-7957
    • N-Cyclohexyl-2-iodoaniline
    • 79642-51-6
    • Inchi: 1S/C12H16IN/c13-11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
    • InChI Key: GFYUQIVROJKLQF-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1NC1CCCCC1

Computed Properties

  • Exact Mass: 301.03275Da
  • Monoisotopic Mass: 301.03275Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12Ų
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